Cas no 1694417-67-8 (3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one
• CAS No: 1694417-67-8
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6309533
• PubChem ID: 165473879
• Update Time: 2025-07-02

3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one
• EN300-1108625
• 1694417-67-8

• Inchi： 1S/C12H20N2O/c1-9(2)7-10(3)8-14-6-4-5-11(13)12(14)15/h4-6,9-10H,7-8,13H2,1-3H3
• InChI Key： QIWMOAUAURTDLY-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC(C)CC(C)C)N

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one

Professional Introduction to 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one (CAS No. 1694417-67-8)

3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one, identified by its Chemical Abstracts Service (CAS) number 1694417-67-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its dihydropyridine core and substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of an amino group and branched alkyl chains in its molecular structure suggests a unique set of chemical properties that may be leveraged for therapeutic applications.

The dihydropyridine scaffold is well-known for its role in the development of calcium channel blockers, particularly in cardiovascular therapeutics. However, modifications to this core structure can lead to compounds with novel pharmacological profiles. In the case of 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one, the substitution pattern introduces steric and electronic effects that could influence its interaction with biological targets. Specifically, the 2,4-dimethylpentyl group provides a bulky alkyl moiety that may enhance binding affinity or alter metabolic stability, while the amino group offers possibilities for further derivatization or ionic interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that modifications to the dihydropyridine ring can significantly alter its pharmacokinetic properties. For instance, computational studies on related dihydropyridines have identified correlations between substitution patterns and binding affinity to specific enzymes or receptors. This knowledge is particularly relevant for designing 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one derivatives with enhanced efficacy or selectivity.

The amino group in this compound is a key feature that could be exploited for various chemical transformations. It can serve as a site for coupling reactions with carboxylate groups, forming amides or esters, which are common motifs in drug molecules. Additionally, the amino group can be protected or activated to facilitate further functionalization. This flexibility makes 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one a valuable intermediate in synthetic chemistry, particularly for exploring new therapeutic avenues.

Current research in medicinal chemistry increasingly focuses on developing small molecules with multiple functional groups to achieve synergistic effects or improved pharmacological profiles. The structural features of 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one, including its amino group and branched alkyl chain, align well with this trend. For example, recent studies have demonstrated that dihydropyridine derivatives with similar substitution patterns exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Such findings suggest that 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one may have potential applications in managing inflammatory diseases or other disorders where enzyme inhibition is therapeutic.

The synthesis of 3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to construct complex molecules more efficiently. These techniques could be applied to streamline the synthesis of this compound and its derivatives.

In conclusion,3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one (CAS No. 1694417-67-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As computational tools and synthetic methodologies continue to evolve,3-amino-1-(2,4-dimethylpentyl)-1,2-dihydropyridin-2-one is likely to play a significant role in the development of novel therapeutic agents.